molecular formula C10H15NO B8554070 2-(3-Methoxypropyl)phenylamine

2-(3-Methoxypropyl)phenylamine

Cat. No.: B8554070
M. Wt: 165.23 g/mol
InChI Key: UVZWJYTXBPEOKQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(3-Methoxypropyl)phenylamine is an aromatic amine featuring a phenyl group substituted with a 3-methoxypropyl chain at the ortho position. Its molecular formula is C₁₀H₁₅NO, with a molecular weight of 165.23 g/mol. The methoxypropyl substituent introduces both steric bulk and electron-donating effects via the ether oxygen, distinguishing it from simpler phenylamine derivatives.

Properties

Molecular Formula

C10H15NO

Molecular Weight

165.23 g/mol

IUPAC Name

2-(3-methoxypropyl)aniline

InChI

InChI=1S/C10H15NO/c1-12-8-4-6-9-5-2-3-7-10(9)11/h2-3,5,7H,4,6,8,11H2,1H3

InChI Key

UVZWJYTXBPEOKQ-UHFFFAOYSA-N

Canonical SMILES

COCCCC1=CC=CC=C1N

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following table compares 2-(3-Methoxypropyl)phenylamine with key phenylamine derivatives:

Compound Substituent(s) Molecular Weight (g/mol) Key Properties/Applications References
2-(3-Methoxypropyl)phenylamine Ortho 3-methoxypropyl 165.23 Potential solubility in polar solvents due to ether group; steric hindrance may affect reactivity.
Phenylamine (Aniline) None 93.13 High reactivity in electrophilic substitution; precursor to dyes/pharmaceuticals. -
3,4-Dimethylphenylamine Meta, para methyl groups 135.18 Enhanced electron-donating effects; used in nonenzymatic synthesis of bioactive angucyclinones .
MDMA 3,4-Methylenedioxy, N-methyl 193.25 Psychoactive properties due to serotonin receptor interactions .
4-Methoxyphenylamine Para methoxy 123.15 Electron-donating group increases basicity; intermediate in drug synthesis. -

Electronic and Steric Effects

  • Electron-Donating vs. Withdrawing Groups : Unlike electron-withdrawing substituents (e.g., nitro, bromo) that deactivate the phenyl ring, the methoxy group in 2-(3-Methoxypropyl)phenylamine donates electrons via resonance, enhancing nucleophilicity at the aromatic ring .
  • Steric Effects : The 3-methoxypropyl chain introduces significant steric hindrance compared to smaller substituents (e.g., methyl or methoxy). This may reduce reaction rates in coupling reactions, as seen in palladium-catalyzed C–N bond formations involving bulky ligands .

Physicochemical Properties

  • Solubility: The methoxypropyl group likely improves solubility in organic solvents (e.g., DMF, THF) compared to nonpolar alkyl chains, similar to methoxymethyl-substituted amines in .
  • Thermal Stability : Bulky substituents generally increase thermal stability. For example, triphenylamine-based azomethines with hexyloxyphenyl units exhibit decomposition temperatures >300°C, suggesting that 2-(3-Methoxypropyl)phenylamine may also display high thermal resilience .

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